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Compound of Interest

Compound Name: URB-597

Cat. No.: B1682809

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with URB-597. The following procedural guidance
outlines the necessary personal protective equipment (PPE), handling protocols, and disposal
plans to ensure a safe laboratory environment.

Chemical and Safety Data

URB-597, also known as (3'-(aminocarbonyl)[1,1'-biphenyl]-3-yl)-cyclohexylcarbamate, is a
potent and selective inhibitor of fatty acid amide hydrolase (FAAH).[1][2][3][4] Understanding its
properties and associated hazards is critical for safe handling.
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Property Value Reference
CAS Number 546141-08-6 [5]
Molecular Formula C20H22N203 [5]
Molecular Weight 338.4 g/mol [5]

Hazard Statements

H319: Causes serious eye
irritation. H410: Very toxic to
aquatic life with long lasting

effects.

[6]

Precautionary Statements

P264: Wash thoroughly after
handling. P273: Avoid release
to the environment. P280:
Wear protective
gloves/protective clothing/eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if

present and easy to do.

Continue rinsing. P391: Collect

spillage. P501: Dispose of
contents/container to an
appropriate treatment and

disposal facility.

[5]16]

~5 nM (rat brain membranes),

~3 nM (human liver

ICso Values _ _ [41[71[8]
microsomes), ~0.5 nM (intact
rat neurons)

Solubility DMSO: >16.9 mg/mL [7]

Personal Protective Equipment (PPE)
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Strict adherence to PPE guidelines is mandatory to prevent exposure and ensure personal
safety. The following equipment must be worn at all times when handling URB-597.

o Eye and Face Protection: Wear safety glasses with side shields or goggles.[9] A face shield
is required if there is a risk of splashing.[10][11]

» Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required.[9] It is
recommended to wear two pairs of gloves, especially during compounding, administration,
and disposal.[12] Gloves should be changed regularly or immediately if contaminated or torn.
[12]

o Body Protection: A disposable, low-permeability laboratory coat or gown with long sleeves
and tight-fitting cuffs is mandatory.[12][13]

» Respiratory Protection: For handling the solid compound where dust may be generated, a fit-
tested N95 or higher respirator is necessary to protect against airborne particles.[9][13]

Operational Workflow for Handling URB-597

The following diagram outlines the standard operating procedure for the safe handling of URB-
597, from receiving to disposal.
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Operational Workflow for Handling URB-597
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Caption: Standard operational workflow for handling URB-597.
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Experimental Protocol: Preparation and
Administration of URB-597 for In Vivo Studies

The following is a generalized protocol for the preparation and administration of URB-597 for
animal studies, based on common practices in published research. Researchers should adapt
this protocol to their specific experimental design and institutional guidelines.

Materials:
» URB-597 powder

e Vehicle solution (e.g., a mixture of 5% Tween 80, 5% polyethylene glycol 400, and 90%
saline)[14]

 Sterile microcentrifuge tubes

e Vortex mixer

e Sonicator (optional)

 Sterile syringes and needles for administration
Procedure:

e Calculate the Required Amount: Based on the desired dose (e.g., 0.3 mg/kg) and the weight
of the animals, calculate the total amount of URB-597 and vehicle needed.[15]

e Weighing: In a chemical fume hood, carefully weigh the required amount of URB-597
powder.

 Dissolution:
o Add the weighed URB-597 to a sterile microcentrifuge tube.
o Add the appropriate volume of the vehicle solution.[14]

o Vortex the mixture thoroughly until the powder is fully dissolved. Gentle warming (e.g., to
37°C) or brief sonication may aid in dissolution.[7]
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o Administration:

o Administer the URB-597 solution to the animals via the desired route (e.g., intraperitoneal
injection).[14][16]

o The administration is typically done a specific amount of time before the experimental
procedure (e.g., 20-60 minutes).[14][16]

o Post-Administration: Monitor the animals for any adverse reactions.

Mechanism of Action: FAAH Inhibition

URB-597 functions as a selective inhibitor of the fatty acid amide hydrolase (FAAH) enzyme.[1]
[15] FAAH is the primary enzyme responsible for the degradation of the endocannabinoid
anandamide (AEA).[3][17] By inhibiting FAAH, URB-597 leads to an increase in the
endogenous levels of anandamide, which then acts on cannabinoid receptors (CB1 and CB2)
to produce its physiological effects.[15][18]
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Signaling Pathway of URB-597 Action
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Caption: URB-597 inhibits FAAH, increasing anandamide levels.

Disposal Plan
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All waste contaminated with URB-597, including unused solutions, contaminated PPE, and
labware, must be disposed of as hazardous chemical waste.[5] Follow all local, state, and
federal regulations for hazardous waste disposal. Collect all waste in clearly labeled, sealed
containers. Avoid releasing any amount of URB-597 into the environment due to its high
aquatic toxicity.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
URB-597]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682809#personal-protective-equipment-for-
handling-urb-597]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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